Cas no 1247746-70-8 (1-(pyrimidin-4-yl)pyrrolidin-3-amine)

• Product Name: 1-(pyrimidin-4-yl)pyrrolidin-3-amine
• CAS No: 1247746-70-8
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD16667514
• CID: 5559297
• PubChem ID: 59657932
• Update Time: 2025-05-25

1-(pyrimidin-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 1-(4-pyrimidinyl)-
• 1-(pyrimidin-4-yl)pyrrolidin-3-amine

• MDL： MFCD16667514
• Inchi： 1S/C8H12N4/c9-7-2-4-12(5-7)8-1-3-10-6-11-8/h1,3,6-7H,2,4-5,9H2
• InChI Key： IHRBTOHSCXESQA-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CN=2)CCC(N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(pyrimidin-4-yl)pyrrolidin-3-amine

Comprehensive Overview of 1-(pyrimidin-4-yl)pyrrolidin-3-amine (CAS No. 1247746-70-8): Properties, Applications, and Research Insights

1-(pyrimidin-4-yl)pyrrolidin-3-amine (CAS No. 1247746-70-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrimidine ring with a pyrrolidine scaffold, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The compound's molecular formula and structural characteristics contribute to its ability to interact with biological targets. Its pyrimidine moiety is a common pharmacophore found in FDA-approved drugs, while the pyrrolidine-3-amine group offers opportunities for further derivatization. Recent literature highlights its relevance in cancer research, with studies exploring its role in signal transduction pathways—a hot topic in precision medicine discussions.

From a synthetic chemistry perspective, 1-(pyrimidin-4-yl)pyrrolidin-3-amine serves as a valuable building block for medicinal chemistry programs. Its CAS registry number 1247746-70-8 ensures precise identification across global chemical databases. The compound's physicochemical properties, including solubility and stability profiles, make it suitable for various formulation approaches—a critical consideration in today's drug delivery system research.

Emerging applications in neuroscience research have been reported, particularly regarding its potential interactions with neurotransmitter receptors. This aligns with growing public interest in neurological disorders and cognitive health—topics frequently searched in medical databases. The compound's structure-activity relationship (SAR) studies may contribute to developing novel central nervous system (CNS) therapeutics.

Quality control aspects of 1247746-70-8 are crucial for research reproducibility. Analytical methods such as HPLC purity analysis and mass spectrometry characterization ensure batch-to-batch consistency—a concern frequently raised in research reproducibility discussions. The compound's storage conditions and handling protocols follow standard laboratory practices for stable heterocyclic compounds.

In the context of green chemistry initiatives, synthetic routes to 1-(pyrimidin-4-yl)pyrrolidin-3-amine have been optimized to reduce environmental impact—a trending topic in chemical manufacturing. Researchers have developed catalytic methods that minimize waste generation while maintaining high yields, addressing the pharmaceutical industry's focus on sustainable synthesis.

The compound's potential in combination therapies is being explored, particularly in areas like infectious diseases where multi-target approaches are gaining traction. Its molecular docking profiles suggest possible synergies with existing antimicrobial agents—an important consideration given global concerns about antimicrobial resistance (AMR).

From a commercial perspective, 1247746-70-8 is available through specialized chemical suppliers with varying purity grades to meet different research needs. The market for such pharmaceutical intermediates continues to grow, driven by increased R&D investment in small molecule therapeutics—a sector experiencing significant expansion.

Future research directions for 1-(pyrimidin-4-yl)pyrrolidin-3-amine may include exploration of its optical isomers and their respective biological activities—a focus area in modern chiral drug development. Additionally, its potential in bioconjugation chemistry could open new avenues for targeted drug delivery systems, particularly in personalized medicine applications.